2-oxo-2-phenylethyl N-benzoylglycinate

• IUPAC Name: phenacyl 2-benzamidoacetate
• InChI: InChI=1S/C17H15NO4/c19-15(13-7-3-1-4-8-13)12-22-16(20)11-18-17(21)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,18,21)
• InChI Key: CVTZIVQXISGDBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)COC(=O)CNC(=O)C2=CC=CC=C2
• Molecular Formula: C17H15NO4
• DSSTOX Substance ID: DTXSID00941606
• Molecular Weight: 297.30 g/mol
• CAS RN: 19793-46-5

Description

2-oxo-2-phenylethyl N-benzoylglycinate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a derivative of N-benzoylglycine, which is a naturally occurring amino acid found in the human body. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 2-oxo-2-phenylethyl N-benzoylglycinate is not fully understood. However, it is believed to inhibit the growth of microorganisms by interfering with their metabolic pathways. It has also been suggested that it may act as a membrane disruptor, causing damage to the cell membrane and leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that 2-oxo-2-phenylethyl N-benzoylglycinate has low toxicity and does not have any significant adverse effects on human cells. It has been found to have antioxidant properties and has been shown to reduce oxidative stress in cells. It has also been studied for its potential use in cancer treatment due to its ability to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-oxo-2-phenylethyl N-benzoylglycinate is its low toxicity, which makes it a suitable candidate for use in various lab experiments. It is also relatively easy to synthesize and purify, which makes it a cost-effective option. However, its mechanism of action is not fully understood, which limits its potential applications.

Future Directions

There are several potential future directions for research on 2-oxo-2-phenylethyl N-benzoylglycinate. One area of interest is its potential use as a drug delivery system for cancer treatment. Another potential application is its use as a food preservative due to its antimicrobial properties. Further research is also needed to fully understand its mechanism of action and to explore its potential applications in other fields, such as agriculture and environmental science.
In conclusion, 2-oxo-2-phenylethyl N-benzoylglycinate is a chemical compound with potential applications in various scientific fields. Its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions have been discussed in this paper. Further research is needed to fully understand its potential applications and to explore its use in different fields.

Synthesis Methods

The synthesis of 2-oxo-2-phenylethyl N-benzoylglycinate can be achieved using various methods, including the reaction of N-benzoylglycine with phenylacetic acid and acetic anhydride in the presence of a catalyst. Another method involves the reaction of N-benzoylglycine with phenylacetyl chloride and triethylamine. The yield and purity of the compound can be improved by using different purification techniques, such as recrystallization and column chromatography.

Scientific Research Applications

2-oxo-2-phenylethyl N-benzoylglycinate has been studied for its potential applications in various scientific fields. It has been found to have antimicrobial properties and has been tested against various microorganisms, including bacteria and fungi. It has also been studied for its potential use as a drug delivery system due to its ability to penetrate cell membranes.